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Get Quote

This guide provides a comprehensive technical overview of 2-Methyl-8-quinolinyl 3-
bromobenzoate, a heterocyclic compound of interest in medicinal chemistry and materials
science. While a specific CAS number for this compound is not yet assigned, this document
outlines a robust synthetic protocol, predicted physicochemical properties, and potential
applications based on the well-established chemistry of its constituent moieties. This resource
is intended for researchers, scientists, and professionals in drug development seeking to
explore the synthesis and utility of novel quinoline-based esters.

Introduction and Scientific Context

Quinoline derivatives are a cornerstone of heterocyclic chemistry, with a broad spectrum of
applications ranging from pharmaceuticals to catalysts and corrosion inhibitors[1]. The 8-
hydroxyquinoline scaffold, in particular, is a privileged structure known for its metal-chelating
properties, which are integral to the biological activity of many of its derivatives[1]. The
introduction of a methyl group at the 2-position can influence the steric and electronic
properties of the quinoline ring, potentially modulating its biological targets and
pharmacokinetic profile.
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The benzoate ester moiety, substituted with a bromine atom at the 3-position, introduces a
reactive handle for further synthetic modifications through cross-coupling reactions. This
strategic placement of a halogen allows for the exploration of a wider chemical space, enabling
the development of derivatives with fine-tuned properties. The combination of the 2-methyl-8-
quinolinyl and 3-bromobenzoate functionalities in a single molecule presents a compelling
target for the discovery of novel therapeutic agents and functional materials.

Synthesis of 2-Methyl-8-quinolinyl 3-bromobenzoate

The synthesis of 2-Methyl-8-quinolinyl 3-bromobenzoate is predicated on the esterification of
2-methyl-8-hydroxyquinoline with 3-bromobenzoyl chloride. This is a standard and efficient
method for forming aryl esters.

Starting Materials

A successful synthesis relies on the quality of the starting materials. The key reactants for this
procedure are 2-methyl-8-hydroxyquinoline and 3-bromobenzoyl chloride.

Molecular _ -

Compoun CAS Molecular Weight ( Appearan Melting Boiling

ei

d Number Formula 2 ce Point (°C) Point (°C)
g/mol)

2-Methyl-8- Light

~ 826-81- 159.18[2]
hydroxyqui C10HaNO yellow 70-74[2] 267[2]
_ 3[2][3]141[5] [4]

noline crystals[2]

3- 1711-09- 74-75 (at
219.46[6] o

Bromobenz  7[6][7][8][9] C-sH4BrCIO [10] Liquid[6] N/A 0.5 mmHg)

oyl chloride  [10] [6]

Proposed Synthetic Protocol

This protocol describes a laboratory-scale synthesis of 2-Methyl-8-quinolinyl 3-
bromobenzoate.

Reaction Scheme:
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A proposed synthetic route for 2-Methyl-8-quinolinyl 3-bromobenzoate.
Step-by-Step Methodology:

e Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a
nitrogen inlet, dissolve 1.0 equivalent of 2-methyl-8-hydroxyquinoline in anhydrous
dichloromethane (DCM).

» Base Addition: Cool the solution to 0 °C in an ice bath and add 1.2 equivalents of
triethylamine (EtsN) dropwise. Triethylamine acts as a base to neutralize the hydrochloric
acid byproduct of the reaction.

o Acylation: While maintaining the temperature at O °C, add a solution of 1.1 equivalents of 3-
bromobenzoyl chloride in anhydrous DCM dropwise to the reaction mixture.
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e Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring
the progress by thin-layer chromatography (TLC).

o Workup: Upon completion, quench the reaction with the addition of water. Separate the
organic layer, and wash it sequentially with 1M HCI, saturated sodium bicarbonate solution,

and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Physicochemical and Spectroscopic
Characterization

The successful synthesis of 2-Methyl-8-quinolinyl 3-bromobenzoate would be confirmed
through various analytical techniques.

Predicted Physicochemical Properties

Property Predicted Value

Molecular Formula C17H12BrNO2

Molecular Weight 342.19 g/mol

Appearance Expected to be a solid at room temperature

Likely soluble in common organic solvents like
Solubility DCM, chloroform, and ethyl acetate; insoluble in

water.

Expected Spectroscopic Data

The structural elucidation of the target compound would rely heavily on spectroscopic analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on both the quinoline and benzoate rings. The methyl group on the quinoline ring
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should appear as a singlet, typically in the range of d 2.5-2.8 ppm. The aromatic protons will
exhibit complex splitting patterns in the & 7.0-8.5 ppm region.

e 13C NMR: The carbon NMR spectrum will display signals for all 17 carbon atoms. The
carbonyl carbon of the ester will be observed downfield, typically around & 164-168 ppm. The
methyl carbon will appear upfield, and the aromatic carbons will resonate in the 4 110-150
ppm range.

Mass Spectrometry (MS):

e High-resolution mass spectrometry (HRMS) should confirm the molecular formula of
C17H12BrNO:2 by providing an accurate mass measurement of the molecular ion [M]* or its
protonated form [M+H]*. The isotopic pattern characteristic of a bromine-containing
compound (approximately equal intensity for M and M+2 peaks) would be a key diagnostic
feature.

Infrared (IR) Spectroscopy:

e The IR spectrum should exhibit a strong absorption band corresponding to the C=0
stretching vibration of the ester group, typically in the region of 1730-1750 cm™1.
Characteristic bands for C-O stretching and aromatic C-H and C=C vibrations would also be
present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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